(E)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-3-(thiophen-3-yl)acrylamide

• IUPAC Name: (E)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-3-thiophen-3-ylprop-2-enamide
• InChI: InChI=1S/C17H19NO3S/c1-20-15-6-4-3-5-14(15)16(21-2)11-18-17(19)8-7-13-9-10-22-12-13/h3-10,12,16H,11H2,1-2H3,(H,18,19)/b8-7+
• InChI Key: CNGYCSQXCFMAAJ-BQYQJAHWSA-N
• Canonical SMILES: COC1=CC=CC=C1C(CNC(=O)C=CC2=CSC=C2)OC
• Isomeric SMILES: COC1=CC=CC=C1C(CNC(=O)/C=C/C2=CSC=C2)OC
• Molecular Formula: C17H19NO3S
• Molecular Weight: 317.4 g/mol

Description

(E)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-3-(thiophen-3-yl)acrylamide, also known as MTAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTAA is a synthetic compound that has been studied for its potential use as a drug molecule, as well as for its use in scientific research.

Mechanism of Action

(E)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-3-(thiophen-3-yl)acrylamide works by binding to specific receptors in the body, which can then activate various signaling pathways. This can lead to a range of biochemical and physiological effects, including changes in gene expression, cell proliferation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including the ability to inhibit the growth of cancer cells, as well as to modulate various immune responses. It has also been found to have potential applications in the treatment of neurodegenerative disorders, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (E)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-3-(thiophen-3-yl)acrylamide in scientific research is its ability to selectively target specific receptors in the body, which can help to minimize unwanted side effects. However, one of the limitations of using this compound is its relatively high cost compared to other research tools.

Future Directions

There are many potential future directions for research involving (E)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-3-(thiophen-3-yl)acrylamide, including further studies on its mechanisms of action, as well as its potential use in the development of new drugs for a range of diseases. Additionally, there is a need for further studies on the safety and efficacy of this compound in various contexts, including in vivo studies.

Synthesis Methods

(E)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-3-(thiophen-3-yl)acrylamide can be synthesized using a variety of methods, including the reaction of 2-methoxyphenethylamine with 3-thiophenecarboxaldehyde, followed by the addition of acryloyl chloride. The resulting compound is then purified using various methods, including column chromatography.

Scientific Research Applications

(E)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-3-(thiophen-3-yl)acrylamide has been studied extensively for its potential use in scientific research. It has been found to have a wide range of potential applications, including as a tool for studying the mechanisms of various biological processes, as well as for use in drug discovery and development.